1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-butanone

• Molecular Formula: C10H9ClF3NO
• Molecular Weight: 251.63 g/mol
• IUPAC Name: 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]butan-2-one
• InChI: InChI=1S/C10H9ClF3NO/c1-2-7(16)4-9-8(11)3-6(5-15-9)10(12,13)14/h3,5H,2,4H2,1H3
• InChI Key: YYDSZWUXECGVBL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)CC1=C(C=C(C=N1)C(F)(F)F)Cl

Description

1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-butanone is a useful research compound. Its molecular formula is C10H9ClF3NO and its molecular weight is 251.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.08 g of methyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-oxopentanoate (0.00677 mol) and 0.12 g of sodium chloride are dissolved in a mixture of water (0.25 mL) and dimethylsulfoxyde (20 mL). The reaction medium is stirred at a temperature of 130° C. for 8 hours. After cooling, 100 mL of water are added to the reaction mixture which is extracted twice with 150 mL of ethyl acetate.